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Foramsulfuron Application Overview

Foramsulfuron inhibits the acetolactate synthase (ALS) enzyme, disrupting plant growth [1]. It is typically

applied postemergence in corn, often requiring specific adjuvants and tank-mix partners for optimal broad-

spectrum control [2].

Parameter Specification Key Considerations

Application Type Postemergence, selective

[1]

---

Standard Use
Rate

~ 35 - 70 g a.i./ha [3] Rate is species-dependent; higher rates needed for

tough broadleaves [3].

Corn Growth
Stage

Up to V6 - V7 (or 20" tall)

[4]

Check specific product labels for precise cutoffs to

avoid crop injury.

Key Tank-Mix
Partners

Atrazine, Dicamba,

Mesotrione [2]

Improves control of broadleaf weeds (e.g.,

velvetleaf, waterhemp) [2].

Critical Adjuvant Methylated Seed Oil

(MSO) [2]

Use with atrazine tank-mix to avoid antagonism on

grass weeds [2].
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Detailed Application Rates & Efficacy

The appropriate rate of foramsulfuron depends on the target weed species. The following table summarizes

the rates required for 90% control (I90) based on field research.

Weed Species
Foramsulfuron Rate for
90% Control (I90)

Additional Notes

Green Foxtail (Setaria viridis) 25 g/ha [3] ---

Common Lambsquarters
(Chenopodium album)

68 g/ha [3] Control improved with PRE atrazine or

isoxaflutole [2].

Common Ragweed (Ambrosia
artemisiifolia)

86 g/ha [3] Tank-mixing with broadleaf herbicides

is recommended [3].

Giant Foxtail (Setaria faberi) 88% control (standard rate)

[2]

Standard application rate; specific I90

not provided in search results.

Redroot Pigweed
(Amaranthus retroflexus)

99% control (standard rate)

[2]

Standard application rate; specific I90

not provided in search results.

Experimental Protocols for Research

For researchers validating weed control efficacy, the following workflow outlines a standard field trial

methodology.
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Phase 1: Experimental Design Phase 2: Treatment Application Phase 3: Data Collection Phase 4: Statistical Analysis

Experimental Design

Treatment Application

Data Collection

Statistical Analysis

Randomized Complete Block Design
(RCBD)

3-4 Replications per Treatment

Weed-free & Weedy-check Controls

Herbicide Application
(Foramsulfuron: 8.75 - 140 g ai/ha)

Timing: Weeds at 2-4 leaf stage
Corn at V2-V4

Spray System: Flat fan nozzles
Carrier: 20 gal/acre

Adjuvant: MSO (1% v/v)

Weed Control Efficacy (%)
Visual assessment (7, 28, 78 DAT)

Weed Biomass Reduction
(Sampling at 78 DAT)

Crop Injury (%)
Assessment at 7, 14, 28 DAT

Crop Yield
(Machine harvest at maturity)

ANOVA
(Analysis of Variance)

Nonlinear Regression
(Log-logistic model for I90)

Mean Separation
(Tukey's HSD, p≤0.05)

Click to download full resolution via product page

Protocol Details:

Experimental Design: Use a Randomized Complete Block Design (RCBD) with 3-4 replications to

account for field variability [3]. Include both weed-free (maximum yield potential) and weedy-check
(weed competition baseline) control plots.

Treatment Application: Apply foramsulfuron at rates ranging from 8.75 to 140 g active ingredient
per hectare using a precision sprayer with flat fan nozzles [3]. Apply when corn is at V2 to V4
growth stage and target weeds are small (2-4 leaf stage). Include 1% v/v Methylated Seed Oil
(MSO) as a standard adjuvant [2].

Data Collection:
Weed Control: Assess visually as a percentage (0% = no control, 100% = complete control) at

7, 28, and 78 Days After Treatment (DAT) [3].
Weed Biomass: Harvest weeds at ground level from a defined area in each plot at 78 DAT, dry

to constant weight, and weigh [3].
Crop Response: Rate corn injury (phytotoxicity) visually as a percentage at 7, 14, and 28 DAT
[3].
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Grain Yield: Mechanically harvest the center rows of each plot at crop maturity and adjust grain

weight to standard moisture content [3].
Statistical Analysis: Perform Analysis of Variance (ANOVA). Use nonlinear regression (e.g., log-

logistic model) to calculate I90 values—the rate providing 90% weed control or biomass reduction [3].

Use Tukey's Honest Significant Difference (HSD) test at p≤0.05 for mean separation.

Tank-Mix and Adjuvant Strategies

Successful foramsulfuron use often requires tank-mixing. The diagram below summarizes key

combinations and outcomes.

Foramsulfuron
Base Treatment

Atrazine  Improves Control

Dicamba  Improves Control

Mesotrione

  Improves Control

Carfentrazone

  No Improvement

Adjuvant Selection

Crop Oil Concentrate (COC)
  Antagonism

(Reduced Grass Control)

Methylated Seed Oil (MSO)
  No Antagonism

Click to download full resolution via product page

Strategy Details:

Effective Tank-Mix Partners: Research shows tank-mixing foramsulfuron with atrazine, dicamba,
or mesotrione significantly improves control of broadleaf weeds like Pennsylvania smartweed,
common cocklebur, velvetleaf, and common waterhemp compared to foramsulfuron alone [2].

Adjuvant Criticality: Combining foramsulfuron and atrazine requires methylated seed oil (MSO)
instead of crop oil concentrate (COC). Using COC can cause antagonism, reducing grass weed
control [2].
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Ineffective Combinations: Tank mixes with carfentrazone did not improve control of any tested

weed species to a level of commercial acceptance [2].

Practical Application Notes

Crop Safety: Applied correctly, foramsulfuron exhibits excellent crop safety. Transient corn injury

(≤10%) may occur but typically resolves by 14 DAT without impacting final yield [3].
Weed Spectrum: It provides excellent control of many grasses and small-seeded broadleaves but is

weak on certain broadleaf weeds like common lambsquarters unless layered with a pre-emergence
herbicide or tank-mixed [2] [3].

Yield Protection: For full yield protection, ensure application is made before weeds compete
significantly with the crop. In weedy conditions, a tank-mix with a broadleaf herbicide can improve

final corn yield by more than 20% [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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